Prop-2-en-1-yl 2-{[2-oxo-2-(prop-2-en-1-yloxy)ethyl]amino}acetate hydrochloride

• Molecular Formula: C10H16ClNO4
• Molecular Weight: 249.69 g/mol
• IUPAC Name: prop-2-enyl 2-[(2-oxo-2-prop-2-enoxyethyl)amino]acetate;hydrochloride
• InChI: InChI=1S/C10H15NO4.ClH/c1-3-5-14-9(12)7-11-8-10(13)15-6-4-2;/h3-4,11H,1-2,5-8H2;1H
• InChI Key: ZFBCTTKZUJQJPG-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)CNCC(=O)OCC=C.Cl

Description

Prop-2-en-1-yl 2-{[2-oxo-2-(prop-2-en-1-yloxy)ethyl]amino}acetate hydrochloride is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes multiple functional groups that contribute to its reactivity and versatility in chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Prop-2-en-1-yl 2-{[2-oxo-2-(prop-2-en-1-yloxy)ethyl]amino}acetate hydrochloride typically involves multiple steps, starting from readily available starting materials. One common method involves the reaction of prop-2-en-1-ol with 2-oxo-2-(prop-2-en-1-yloxy)ethylamine in the presence of a suitable catalyst. The reaction conditions often include controlled temperatures and the use of solvents such as dimethylformamide (DMF) to facilitate the reaction .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure high yield and purity. The use of advanced purification techniques such as crystallization and chromatography is essential to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

Prop-2-en-1-yl 2-{[2-oxo-2-(prop-2-en-1-yloxy)ethyl]amino}acetate hydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide. The reaction conditions vary depending on the desired product, but they often involve specific temperatures, solvents, and catalysts .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

Prop-2-en-1-yl 2-{[2-oxo-2-(prop-2-en-1-yloxy)ethyl]amino}acetate hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of Prop-2-en-1-yl 2-{[2-oxo-2-(prop-2-en-1-yloxy)ethyl]amino}acetate hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical pathways and cellular processes. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest its involvement in oxidative stress and signal transduction pathways .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

Prop-2-en-1-yl acetate: Known for its use in organic synthesis and as a flavoring agent.

Prop-2-yn-1-yl 2-bromo-2-methylpropanoate: Used in polymer chemistry and material science.

Uniqueness

Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound for research and industrial applications .